1-(Piperidin-4-yl)azepane
Overview
Description
1-(Piperidin-4-yl)azepane is a chemical compound with the molecular formula C11H22N2 . It is a derivative of piperidine, which is a six-membered heterocyclic amine widely used as a building block and reagent in synthesizing organic compounds .
Synthesis Analysis
The synthesis of this compound involves various intra- and intermolecular reactions . One method involves the reductive amination of 1-benzylpiperidin-4-one with ammonia using Raney-Ni as a catalyst . Another method involves the synthesis from 1-Piperidinecarboxylic acid, 4-(hexahydro-1H-azepin-1-yl)-, 1,1-dimethylethyl ester .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notation: C1CCCN(CC1)C2CCNCC2 . The molecular weight of the compound is 218.77 .Physical and Chemical Properties Analysis
This compound is a solid at ambient temperature . It has a boiling point of 41-46 degrees Celsius .Scientific Research Applications
Synthesis of Functionalized Azaheterocycles
1-(Piperidin-4-yl)azepane is involved in the synthesis of various azaheterocycles. For example, it has been used in the generation and alkylation of aziridin-2-yl anions, leading to the synthesis of functionalized pyrrolidines, piperidines, and azepanes. These compounds, bearing different types of functionalized side chains, have significant applications in medicinal chemistry and drug design (Dolfen et al., 2014).
Cross-Coupling Reactions
This compound plays a role in the cross-coupling reactions to synthesize α-arylated and alkenylated piperidine and azepane derivatives. This process, catalyzed by cobalt, allows the creation of compounds that are important intermediates in the synthesis of other functionalized azaheterocycles (Bassler et al., 2015).
Histamine H3 Receptor Ligands
Compounds derived from this compound have been synthesized and evaluated for their binding properties at the human histamine H3 receptor. These derivatives have shown potential for high affinity and selectivity, which is important for developing new therapeutic agents (Łażewska et al., 2017).
Intramolecular Cycloadditions
This compound is utilized in intramolecular 1,3-dipolar cycloadditions for the synthesis of azaheterocycles with annulated isoxazole, isoxazoline, or isoxazolidine rings. This synthesis pathway is significant for creating structurally diverse molecules with potential biological activities (Würdemann & Christoffers, 2014).
GlyT1 Inhibitors
Azepane derivatives, including those related to this compound, have been identified as novel inhibitors of glycine transporter 1 (GlyT1). These inhibitors are crucial in studying and potentially treating neurological disorders (Varnes et al., 2010).
Safety and Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including 1-(Piperidin-4-yl)azepane, is an important task of modern organic chemistry .
Properties
IUPAC Name |
1-piperidin-4-ylazepane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2/c1-2-4-10-13(9-3-1)11-5-7-12-8-6-11/h11-12H,1-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEXWRRMPRFUMJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C2CCNCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801283932 | |
Record name | Hexahydro-1-(4-piperidinyl)-1H-azepine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801283932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
551923-16-1 | |
Record name | Hexahydro-1-(4-piperidinyl)-1H-azepine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=551923-16-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hexahydro-1-(4-piperidinyl)-1H-azepine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801283932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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